Cas no 71103-75-8 (Pyrimidine, 2,4-bis(4-methoxyphenyl)-6-phenyl-)

Pyrimidine, 2,4-bis(4-methoxyphenyl)-6-phenyl- structure
71103-75-8 structure
Product Name:Pyrimidine, 2,4-bis(4-methoxyphenyl)-6-phenyl-
CAS No:71103-75-8
MF:C24H20N2O2
MW:368.427805900574
MDL:MFCD31720505
CID:546038
PubChem ID:12486441
Update Time:2025-04-19

Pyrimidine, 2,4-bis(4-methoxyphenyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2,4-bis(4-methoxyphenyl)-6-phenyl-
    • 2,4-bis(4-methoxyphenyl)-6-phenylpyrimidine
    • 6-Phenyl-2,4-bis(4-methoxyphenyl)pyrimidine
    • MFCD31720505
    • DTXSID90500049
    • 71103-75-8
    • MDL: MFCD31720505
    • Inchi: 1S/C24H20N2O2/c1-27-20-12-8-18(9-13-20)23-16-22(17-6-4-3-5-7-17)25-24(26-23)19-10-14-21(28-2)15-11-19/h3-16H,1-2H3
    • InChI Key: BMFDSZYLYPVVNI-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)N=C(C2C=CC(=CC=2)OC)N=1

Computed Properties

  • Exact Mass: 368.1526
  • Monoisotopic Mass: 368.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • PSA: 44.24

Pyrimidine, 2,4-bis(4-methoxyphenyl)-6-phenyl- Pricemore >>

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abcr
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6-Phenyl-2,4-bis(4-methoxyphenyl)pyrimidine
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abcr
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